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Compound of Interest

Compound Name: 4-(Difluoromethoxy)benzylamine

Cat. No.: B061096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal

information for 4-(Difluoromethoxy)benzylamine (CAS RN: 177842-14-7). The following

sections detail the physical and chemical properties, hazard identification, exposure controls,

personal protective equipment (PPE), first aid measures, and emergency procedures

associated with this compound. This document is intended to serve as an essential resource

for laboratory personnel to ensure safe handling and mitigate potential risks.

Chemical and Physical Properties
4-(Difluoromethoxy)benzylamine is a fluorinated organic compound with the molecular

formula C8H9F2NO.[1][2][3][4] The presence of the difluoromethoxy group can significantly

influence the compound's chemical and biological properties, a common strategy in medicinal

chemistry to enhance metabolic stability and binding affinity.[5][6][7][8][9]
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Property Value Source(s)

Molecular Weight 173.16 g/mol [1][2][4]

Appearance
Clear, light yellow to light

orange liquid or solid
[2][3]

Boiling Point 227.3 °C at 760 mmHg [3]

Density 1.196 g/cm³ [3]

Flash Point 91.3 °C [3]

Refractive Index 1.491 [3]

pKa 8.90 ± 0.10 (Predicted)

Storage Temperature
2–8 °C under inert gas

(Nitrogen or Argon)

Sensitivity Air Sensitive

Hazard Identification and GHS Classification
4-(Difluoromethoxy)benzylamine is classified as a hazardous substance. The primary

hazards are associated with its corrosive nature and potential for acute toxicity.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B/1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Eye Irritation Category 2
H319: Causes serious eye

irritation

GHS Pictograms:
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GHS Hazard Pictograms for 4-(Difluoromethoxy)benzylamine.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 4-
(Difluoromethoxy)benzylamine to prevent exposure and ensure a safe laboratory

environment.

Engineering Controls
Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemically resistant gloves are required. While specific breakthrough times

for 4-(Difluoromethoxy)benzylamine are not available, Teflon gloves are recommended for

handling benzylamine.[10] Nitrile or neoprene gloves may offer shorter-term protection but

should be changed immediately upon contamination.[11][12][13] Always consult the glove

manufacturer's compatibility chart.

Skin and Body Protection: A flame-retardant laboratory coat must be worn and fully buttoned.

For tasks with a higher risk of significant exposure, chemical-resistant aprons or coveralls

should be considered.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a

NIOSH-approved respirator with an organic vapor cartridge is required.
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Prepare for Handling

Don Personal Protective Equipment (PPE)
- Chemical Goggles & Face Shield

- Chemically Resistant Gloves
- Lab Coat

- Closed-toe Shoes

Step 1 Work in a Certified
Chemical Fume Hood

Step 2
Handle the Compound

- Avoid inhalation, ingestion, and skin contact
- Use compatible equipment

Step 3

Store Properly
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatible materialsStep 4a

Dispose of Waste
- Segregate as halogenated organic waste
- Follow institutional and local regulations

Step 4b

Decontaminate Work Area
- Clean all surfaces and equipment Complete HandlingFinal Step

Click to download full resolution via product page

Standard Laboratory Handling Workflow.

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

The compound is air-sensitive and should be stored under an inert atmosphere (e.g.,

nitrogen or argon).

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
In the event of a spill, the following steps should be taken by trained personnel:

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For liquid spills, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[14][15][16][17] Do not use combustible materials like sawdust.

Neutralize (for corrosive spills): For small spills of corrosive amines, neutralization can be

attempted with a weak acid (e.g., citric acid) by trained personnel with appropriate PPE.[16]

Collect: Carefully scoop up the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.
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Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.
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Spill Occurs

Evacuate Immediate Area
Alert others

Assess the Spill
Is it safe to clean up?

Major Spill
Call Emergency Services

No

Minor Spill
Proceed with cleanup

Yes

Don Appropriate PPE

Contain the Spill
Use inert absorbent material

Collect Absorbed Material
Place in a labeled waste container

Decontaminate the Area
Wash with soap and water

Dispose of Waste
Follow hazardous waste protocols

Report the Incident
Follow institutional procedures

Click to download full resolution via product page

Emergency Spill Response Workflow.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: Combustion may produce corrosive and toxic fumes, including carbon

oxides, nitrogen oxides, and hydrogen fluoride.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Disposal Considerations
Waste generated from the use of 4-(Difluoromethoxy)benzylamine must be handled as

hazardous waste.

Waste Classification: This compound is a halogenated organic substance.[18][19][20][21]

Segregation: Do not mix with non-halogenated organic waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of waste through a licensed hazardous waste disposal company

in accordance with all applicable environmental regulations.

Toxicological and Ecological Information
Detailed toxicological studies for 4-(Difluoromethoxy)benzylamine are not widely available in

the public domain. However, based on its classification, it is harmful if swallowed and causes

severe skin and eye damage. The introduction of fluorinated groups can impact the metabolic

stability and biological activity of a molecule.[5][6][7][8][9] As with many synthetic organic

compounds, release into the environment should be avoided. Primary aromatic amines can be

toxic to aquatic life.[22]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific

safety protocols. Always prioritize safety and handle all chemicals with the appropriate level of

caution and respect for their potential hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b061096?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b061096?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/impact-fluorine-chemical-synthesis-difluoromethylation-rb
https://pmc.ncbi.nlm.nih.gov/articles/PMC9742152/
https://www.mdpi.com/1420-3049/30/14/3009
https://pmc.ncbi.nlm.nih.gov/articles/PMC7001783/
https://www.researchgate.net/figure/Biologically-relevant-molecules-containing-Csp-3-linked-difluoromethyl-groups_fig7_352067395
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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